Sodium 5-amino-6-ethoxynaphthalene-2-sulfonate

• IUPAC Name: sodium;5-amino-6-ethoxynaphthalene-2-sulfonate
• InChI: InChI=1S/C12H13NO4S.Na/c1-2-17-11-6-3-8-7-9(18(14,15)16)4-5-10(8)12(11)13;/h3-7H,2,13H2,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key: JDSIKRXXRVRPJF-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=C(C2=C(C=C1)C=C(C=C2)S(=O)(=O)[O-])N.[Na+]
• Molecular Formula: C12H12NNaO4S
• Molecular Weight: 289.28 g/mol
• CAS RN: 84145-62-0

Description

Sodium 5-amino-6-ethoxynaphthalene-2-sulfonate (also known as SENS) is a novel synthetic compound that has been developed for use in a variety of scientific research applications. This compound is a member of a class of compounds known as naphthalene sulfonates, which have been found to have a variety of biochemical and physiological effects. SENS is a stable, water-soluble compound that is relatively easy to synthesize and is highly versatile in its applications. In

Scientific Research Applications

SENS has been found to have a variety of applications in scientific research. It has been used in studies of molecular recognition, enzyme catalysis, and protein-protein interactions. In addition, SENS has been used in studies of drug design and development, as well as in the study of drug metabolism and transport. It has also been used in studies of cellular processes such as signal transduction and cell membrane transport.

Mechanism of Action

The mechanism of action of SENS is not yet fully understood. However, it is believed that SENS acts as an inhibitor of certain enzymes, such as proteases and lipases, which are involved in the breakdown of proteins and lipids. In addition, SENS has been found to interact with certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
SENS has been found to have a variety of biochemical and physiological effects. It has been found to increase the activity of certain enzymes, such as proteases and lipases, which are involved in the breakdown of proteins and lipids. In addition, SENS has been found to interact with certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

SENS has several advantages and limitations for use in laboratory experiments. One advantage is that it is a stable, water-soluble compound that is relatively easy to synthesize and is highly versatile in its applications. In addition, SENS is relatively non-toxic and has been found to have minimal side effects when used in laboratory experiments. However, one limitation of SENS is that it is not yet fully understood, and its mechanism of action is still under investigation.

Future Directions

The potential future directions for the use of SENS are numerous. For example, SENS could be used in the development of new drugs and pharmaceuticals, as well as in the study of molecular recognition, enzyme catalysis, and protein-protein interactions. In addition, SENS could be used in the study of cellular processes such as signal transduction and cell membrane transport. Finally, SENS could be used in the development of novel diagnostic tools for medical applications.

Synthesis Methods

SENS can be synthesized from commercially available 5-amino-6-ethoxynaphthalene-2-sulfonic acid (AENSA) using a simple two-step process. The first step involves the reaction of AENSA with a base, such as sodium hydroxide or potassium hydroxide, to form the corresponding sodium or potassium salt. The second step involves the reaction of the salt with sodium sulfate to form SENS. This process is simple and efficient, and can be easily scaled up for large-scale production.